Cas no 173316-37-5 (2-(Cyclohexylamino)benzonitrile)

2-(Cyclohexylamino)benzonitrile structure

173316-37-5 structure

Product Name:2-(Cyclohexylamino)benzonitrile

CAS No:173316-37-5

MF:C₁₃H₁₆N₂

MW:200.279542922974

MDL:MFCD11144688

CID:1068195

PubChem ID:10703220

Update Time:2025-04-20

2-(Cyclohexylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Cyclohexylamino)benzonitrile
- 2-Cyclohexylaminobenzonitrile
- IMLPFRMXARKTPF-UHFFFAOYSA-N
- SCHEMBL3476117
- TS-02843
- DTXSID80443714
- MFCD11144688
- SB77899
- DB-093356
- AKOS000240572
- 173316-37-5
- MDL： MFCD11144688
- Inchi： 1S/C13H16N2/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h4-6,9,12,15H,1-3,7-8H2
- InChI Key： IMLPFRMXARKTPF-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1C#N)C1CCCCC1

Computed Properties

Exact Mass: 200.13148
Monoisotopic Mass: 200.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 35.8Å²

Experimental Properties

PSA: 35.82

2-(Cyclohexylamino)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB540918-1 g	2-(Cyclohexylamino)benzonitrile; .	173316-37-5		1g	€321.30	2022-07-28
abcr	AB540918-250mg	2-(Cyclohexylamino)benzonitrile; .	173316-37-5		250mg	€182.50	2025-04-20
abcr	AB540918-500mg	2-(Cyclohexylamino)benzonitrile; .	173316-37-5		500mg	€237.10	2025-04-20
abcr	AB540918-1g	2-(Cyclohexylamino)benzonitrile; .	173316-37-5		1g	€310.00	2025-04-20
Ambeed	A215930-1g	2-(Cyclohexylamino)benzonitrile	173316-37-5	95+%	1g	$183.0	2024-04-22
Crysdot LLC	CD12133056-1g	2-(Cyclohexylamino)benzonitrile	173316-37-5	95+%	1g	$363	2024-07-24

2-(Cyclohexylamino)benzonitrile Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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